Benzonitrile
Cat. No. B105546
CAS RN:
100-47-0
M. Wt: 103.12 g/mol
InChI Key: JFDZBHWFFUWGJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Benzonitrile, also known as Phenyl Cyanide, is an aromatic organic compound with the chemical formula C7H5N . It belongs to the nitriles class of organic compounds, which are characterized by a carbon-nitrogen triple bond . This colorless liquid emits a faint, almond-like odor . It is mainly used as a precursor to the resin benzoguanamine .
Synthesis Analysis
Benzonitrile can be synthesized through several methods. The most common method is the ammoxidation of benzene, which involves the reaction of benzene with ammonia and oxygen, typically in the presence of a catalyst like molybdenum or bismuth oxides . In the laboratory, it can be prepared by the dehydration of benzamide or by the Rosenmund–von Braun reaction using cuprous cyanide or NaCN/DMSO and bromobenzene .
Molecular Structure Analysis
Benzonitrile features an aromatic benzene ring connected to a nitrile functional group (-C≡N). This simple yet crucial structural configuration contributes to the compound’s reactivity and polarity . The molecular weight of Benzonitrile is 103.12 g/mol .
Chemical Reactions Analysis
Benzonitrile is a potent electrophile, thus readily participating in numerous chemical reactions . It reacts with amines to afford N-substituted benzamides after hydrolysis . It can also be hydrolyzed to benzoic acid or reduced to benzylamine .
Physical And Chemical Properties Analysis
Benzonitrile is a colorless liquid that emits a faint, almond-like odor . At room temperature, it exhibits a boiling point of 191°C and a melting point of -13°C . It is slightly soluble in water, but can dissolve readily in organic solvents such as ethanol, ether, and chloroform .
Scientific Research Applications
Chemical Industry
Benzonitrile finds its primary application in the chemical industry as a precursor to a range of useful compounds . For instance, it can be hydrolyzed to benzoic acid or reduced to benzylamine .
Pharmaceutical Industry
In the pharmaceutical industry, Benzonitrile is used as an intermediate in the production of various drugs . The nitrile group in the Benzonitrile molecule can be manipulated to create numerous biologically active compounds .
Green Synthesis
Benzonitrile can be prepared from benzaldehyde and hydroxylamine hydrochloride, which is one of the most advantageous approaches . However, this method suffers from various constraints such as longer reaction time, corrosion and recovery of hydrochloric acid, the use of metal salt catalysts and their separation . A novel green benzonitrile synthetic route was proposed with ionic liquid as the recycling agent .
Astronomical Research
Benzonitrile plays a critical role in astronomical research. For example, astronomers detected Benzonitrile in space in 2018, marking the first time a specific aromatic molecule had been identified in the interstellar medium .
Environmental Impact and Safety
Benzonitrile, like many other industrial chemicals, has potential environmental and health impacts that need careful consideration . It has low acute toxicity on oral, dermal, or inhalation exposure in animal studies . However, chronic exposure can cause irritation to the eyes, skin, and respiratory system . In the environment, it can bioaccumulate and impact aquatic life .
Solvent
Despite these many synthetic methods, the only uses for benzonitrile are as a solvent or a precursor to benzoguanamine, a derivative of melamine .
Future Directions
The global benzonitrile market is expected to grow at a CAGR of 5.5% from 2022 to 2030 . The growth in the market can be attributed to the increasing demand for benzonitrile from various applications such as industrial, pharmaceutical, and others . Technological advancements in the production process of benzonitrile are expected to drive the market growth .
properties
IUPAC Name |
benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFDZBHWFFUWGJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N, Array |
Source
|
| Record name | BENZONITRILE | |
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Related CAS |
26809-03-0 |
Source
|
| Record name | Benzonitrile, homopolymer | |
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DSSTOX Substance ID |
DTXSID7021491 |
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Molecular Weight |
103.12 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161 °F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals., Colorless oil with almond odor; [HSDB], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
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Boiling Point |
375.3 °F at 760 mmHg (NTP, 1992), 190.7 °C at 760 mm Hg, BP: 123.5 °C at 100 mm Hg; 69.2 °C at 10 mm Hg; 28.2 °C at 1 mm Hg, 190.7 °C |
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Flash Point |
161 °F (NTP, 1992), 167 °F, 70 °C (158 def F) (Closed cup), 75 °C c.c. |
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Solubility |
1 to 5 mg/mL at 73 °F (NTP, 1992), In water, 2000 mg/L at 25 °C, Miscible with common organic solvents, Miscible with ethanol; very soluble in acetone, benzene; soluble in carbon tetrachloride, Solubility in water, g/100ml at 22 °C: 0.1-0.5 (poor) |
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Density |
1.01 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.0093 g/cu cm at 15 °C, Relative density (water = 1): 1.0 |
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Vapor Density |
3.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Vapor specific gravity: 3.6, Relative vapor density (air = 1): 3.6 |
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Vapor Pressure |
1 mmHg at 82.8 °F ; 5 mmHg at 131.5 °F; 10 mmHg at 156.6 °F (NTP, 1992), 0.76 [mmHg], 0.768 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 102 |
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Product Name |
Benzonitrile | |
Color/Form |
Liquid, Colorless oil | |
CAS RN |
100-47-0 |
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| Record name | BENZONITRILE | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1103 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
9 °F (NTP, 1992), -12.82 °C, -12.8 °C |
Source
|
| Record name | BENZONITRILE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2590 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | BENZONITRILE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/45 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | BENZONITRILE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1103 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Benzonitrile
Reactant of Route 2
Benzonitrile
Reactant of Route 3
Benzonitrile
Reactant of Route 4
Benzonitrile
Reactant of Route 5
Benzonitrile
Reactant of Route 6
Benzonitrile
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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